N-(morpholin-4-yl)-3-oxobutanamide

• Molecular Formula: C8H14N2O3
• Molecular Weight: 186.21 g/mol
• IUPAC Name: N-morpholin-4-yl-3-oxobutanamide
• InChI: InChI=1S/C8H14N2O3/c1-7(11)6-8(12)9-10-2-4-13-5-3-10/h2-6H2,1H3,(H,9,12)
• InChI Key: IWAFCQZOHDVCKH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)NN1CCOCC1

Description

N-(morpholin-4-yl)-3-oxobutanamide is a useful research compound. Its molecular formula is C8H14N2O3 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(morpholin-4-yl)-3-oxobutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(morpholin-4-yl)-3-oxobutanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

18 ml (0.19 mol) of 4-Aminomorpholine were added dropwise to a solution of 15 g of diketene (0.18 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 26.1 g (0.14 mol, 78% yield) of a colorless oil.